Cas no 1361902-41-1 (2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid
• CAS No: 1361902-41-1
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4932647
• Update Time: 2025-06-10

2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C9H10F2N2O3/c1-16-6-2-4(9(14)15)7(8(10)11)5(3-12)13-6/h2,8H,3,12H2,1H3,(H,14,15)
• InChI Key： UHBSWEXLNPMUNW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=C(N=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.1
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid

2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid (CAS No. 1361902-41-1): A Comprehensive Overview

2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid (CAS No. 1361902-41-1) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article aims to provide a detailed and comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its applications.

Chemical Structure and Properties

The chemical structure of 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid is characterized by a pyridine ring with specific functional groups attached. The aminomethyl group at the 2-position, the difluoromethyl group at the 3-position, and the methoxy group at the 6-position contribute to its unique properties. The carboxylic acid group at the 4-position further enhances its reactivity and potential for forming various derivatives.

The compound exhibits excellent solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), making it suitable for a wide range of chemical reactions and biological assays. Its molecular weight is approximately 257.2 g/mol, and it has a melting point of around 150°C. These properties make it a valuable starting material for synthetic chemistry and drug discovery.

Synthesis Methods

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of an appropriate pyridine derivative with an amino acid or amine followed by functional group modifications.

A typical synthetic route starts with the preparation of 3-(difluoromethyl)-6-methoxypyridine-4-carbaldehyde, which is then reacted with an amino acid or amine to form the aminomethyl derivative. Subsequent oxidation of the aldehyde group to a carboxylic acid completes the synthesis. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Activities

2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid has shown promising biological activities in various studies. One of its key applications is as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways.

In addition to its enzymatic inhibition properties, the compound has also demonstrated potential as an anti-inflammatory agent. Studies have shown that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Pharmaceutical Applications

The pharmaceutical industry has shown significant interest in 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid due to its diverse biological activities. Several derivatives of this compound are currently under investigation for their therapeutic potential in various diseases.

One notable application is in the development of anti-cancer drugs. Preclinical studies have demonstrated that certain derivatives of this compound can inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth. These findings have led to ongoing clinical trials to evaluate their safety and efficacy in cancer patients.

Recent Research Advances

The latest research on 2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid has focused on optimizing its pharmacological properties and exploring new therapeutic applications. For example, recent studies have investigated the use of this compound as a lead molecule for developing novel antibiotics against multidrug-resistant bacteria.

In another study, researchers have explored the potential of this compound as a neuroprotective agent. Preliminary results suggest that it can protect neurons from oxidative stress-induced damage, which could have implications for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

2-(Aminomethyl)-3-(difluoromethyl)-6-methoxypyridine-4-carboxylic acid (CAS No. 1361902-41-1) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new properties and potential therapeutic uses, further highlighting its significance in the scientific community.